Cas no 2229306-30-1 (4-2-(1-hydroxycyclopropyl)ethyl-N,N-dimethylbenzamide)

• Product Name: 4-2-(1-hydroxycyclopropyl)ethyl-N,N-dimethylbenzamide
• CAS No: 2229306-30-1
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6241776
• PubChem ID: 165611054
• Update Time: 2025-07-19

4-2-(1-hydroxycyclopropyl)ethyl-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-2-(1-hydroxycyclopropyl)ethyl-N,N-dimethylbenzamide
• EN300-1748581
• 4-[2-(1-hydroxycyclopropyl)ethyl]-N,N-dimethylbenzamide
• 2229306-30-1

• Inchi： 1S/C14H19NO2/c1-15(2)13(16)12-5-3-11(4-6-12)7-8-14(17)9-10-14/h3-6,17H,7-10H2,1-2H3
• InChI Key： VXQIRMORCZDYJD-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=CC(C(N(C)C)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-2-(1-hydroxycyclopropyl)ethyl-N,N-dimethylbenzamide

Recent Advances in the Study of 4-2-(1-hydroxycyclopropyl)ethyl-N,N-dimethylbenzamide (CAS: 2229306-30-1)

In recent years, the compound 4-2-(1-hydroxycyclopropyl)ethyl-N,N-dimethylbenzamide (CAS: 2229306-30-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and benzamide functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 4-2-(1-hydroxycyclopropyl)ethyl-N,N-dimethylbenzamide. Recent publications have detailed novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined, high-yield synthesis method that reduces the number of steps and minimizes the use of hazardous reagents, thereby enhancing the compound's feasibility for industrial-scale production.

Pharmacological studies have also revealed intriguing insights into the compound's mechanism of action. Preliminary in vitro and in vivo experiments suggest that 4-2-(1-hydroxycyclopropyl)ethyl-N,N-dimethylbenzamide exhibits selective modulation of specific neurotransmitter receptors, particularly those involved in neurological disorders. A recent preprint on bioRxiv highlighted its potential as a modulator of GABAergic signaling, which could have implications for treating anxiety and epilepsy. However, further validation through clinical trials is necessary to confirm these findings.

In addition to its neurological applications, research has explored the compound's potential in oncology. A 2024 study in Cancer Research reported that 4-2-(1-hydroxycyclopropyl)ethyl-N,N-dimethylbenzamide demonstrated cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study proposed that the compound's unique structure allows it to bypass common drug resistance mechanisms, offering a new avenue for cancer therapy. These findings are particularly significant given the urgent need for novel anticancer agents.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 4-2-(1-hydroxycyclopropyl)ethyl-N,N-dimethylbenzamide, including its bioavailability and metabolic stability, requires further investigation. Recent pharmacokinetic studies have indicated variability in absorption rates across different administration routes, prompting researchers to explore formulation strategies to enhance its therapeutic efficacy. Additionally, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, 4-2-(1-hydroxycyclopropyl)ethyl-N,N-dimethylbenzamide (CAS: 2229306-30-1) represents a compelling candidate for further drug development across multiple therapeutic areas. Its unique chemical structure and promising preclinical data underscore its potential, but comprehensive clinical studies will be essential to translate these findings into viable treatments. The ongoing research efforts highlight the importance of interdisciplinary collaboration in advancing this compound from the bench to the bedside.